Cas no 1692071-47-8 (3-Bromo-2,6-difluoro-alpha-(1-methylbutyl)benZenemethanol)

• Product Name: 3-Bromo-2,6-difluoro-alpha-(1-methylbutyl)benZenemethanol
• CAS No: 1692071-47-8
• MF: C₁₂H₁₅BrF₂O
• MW: 293.147710084915
• CID: 6793636
• PubChem ID: 106941331
• Update Time: 2025-05-23

3-Bromo-2,6-difluoro-alpha-(1-methylbutyl)benZenemethanol Chemical and Physical Properties

Names and Identifiers

• MFCD34875686
• 3-Bromo-2,6-difluoro-alpha-(1-methylbutyl)benZenemethanol
• 1692071-47-8

• Inchi： 1S/C12H15BrF2O/c1-3-4-7(2)12(16)10-9(14)6-5-8(13)11(10)15/h5-7,12,16H,3-4H2,1-2H3
• InChI Key： DNFBEOQVEWBDJT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)C(C(C)CCC)O)F

Computed Properties

• Exact Mass: 292.02743g/mol
• Monoisotopic Mass: 292.02743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-2,6-difluoro-alpha-(1-methylbutyl)benZenemethanol

3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol: A Comprehensive Overview

The compound 3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol (CAS No. 1692071-47-8) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of benzene methanols, which are derivatives of benzene with a hydroxymethyl group attached. The presence of bromine and fluorine substituents at specific positions on the benzene ring imparts unique chemical properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and advanced materials.

Structure and Synthesis

The molecular structure of 3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol is characterized by a benzene ring with three substituents: a bromine atom at position 3, two fluorine atoms at positions 2 and 6, and an alpha-(1-methylbutyl) group attached to the hydroxymethyl moiety. This arrangement creates a molecule with high steric hindrance and electronic diversity, which is crucial for its reactivity in various chemical reactions.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and hydroxylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the bromine and fluorine substituents with higher precision.

Chemical Properties and Reactivity

3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol exhibits unique chemical properties due to the electron-withdrawing effects of bromine and fluorine atoms. These substituents deactivate the benzene ring towards electrophilic substitution but activate it towards nucleophilic aromatic substitution under specific conditions. The hydroxymethyl group adds further complexity to its reactivity by introducing acidic protons that can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the role of this compound as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various transformations, such as oxidation, reduction, and alkylation, makes it a versatile building block in organic synthesis. For example, researchers have utilized this compound to prepare novel antibiotics with enhanced potency against multidrug-resistant bacteria.

Applications in Pharmaceuticals and Agrochemicals

The compound has found significant applications in the pharmaceutical industry as an intermediate for drug development. Its unique structure allows for the creation of molecules with specific pharmacokinetic profiles, making it valuable in the design of drugs targeting various diseases such as cancer and infectious diseases.

In agrochemicals, 3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol serves as a precursor for herbicides and insecticides. Its ability to withstand harsh environmental conditions while maintaining efficacy has made it a preferred choice in agricultural chemistry.

Environmental Considerations and Safety

Despite its wide-ranging applications, the environmental impact of 3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol has been a topic of concern. Recent studies have focused on understanding its biodegradation pathways and potential toxicity to aquatic life. Researchers have developed innovative methods to mitigate its environmental footprint by incorporating green chemistry principles into its synthesis and application processes.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure worker safety.

Future Directions and Research Opportunities

The future of 3-Bromo-2,6-Difluoro-alpha-(1-Methylbutyl)Benzene Methanol lies in exploring new synthetic pathways that enhance its sustainability profile while maintaining or improving its performance characteristics. Emerging technologies such as continuous-flow chemistry and machine learning-driven reaction optimization are expected to play pivotal roles in achieving these goals.

Additionally, there is growing interest in leveraging this compound for advanced materials applications such as polymer additives and electronic materials. Its unique electronic properties make it a promising candidate for next-generation materials science research.